Cas no 13921-03-4 (Phenol,2-amino-4-(ethylsulfonyl)-, hydrochloride (1:1))
13921-03-4 structure
Product Name:Phenol,2-amino-4-(ethylsulfonyl)-, hydrochloride (1:1)
CAS No:13921-03-4
MF:C8H12ClNO3S
MW:237.703780174255
CID:166184
PubChem ID:3014796
Update Time:2025-04-19
Phenol,2-amino-4-(ethylsulfonyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-amino-4-(ethylsulfonyl)-, hydrochloride (1:1)
- 2-amino-4-(ethylsulphonyl)phenol hydrochloride
- 2-amino-4-ethylsulfonylphenol,hydrochloride
- 5-(ETHYLSULFONYL)-2-HYDROXYANILINE
- 2-amino-4-(ethylsulfonyl)phenol hydrochloride
- 2-Amino-4-(ethylsulphonyl)phenol HCl
- WMQ8UE33PJ
- 13921-03-4
- NS00085209
- PHENOL, 2-AMINO-4-(ETHYLSULFONYL)-, HYDROCHLORIDE (1:1)
- UNII-WMQ8UE33PJ
- SCHEMBL9497123
- DTXSID90160960
- EINECS 237-689-4
-
- Inchi: 1S/C8H11NO3S.ClH/c1-2-13(11,12)6-3-4-8(10)7(9)5-6;/h3-5,10H,2,9H2,1H3;1H
- InChI Key: LHVYMKQYEXNDLW-UHFFFAOYSA-N
- SMILES: Cl.S(CC)(C1C=CC(=C(C=1)N)O)(=O)=O
Computed Properties
- Exact Mass: 237.0226421g/mol
- Monoisotopic Mass: 237.0226421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.8Ų
Phenol,2-amino-4-(ethylsulfonyl)-, hydrochloride (1:1) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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